Cas no 1361712-69-7 (2,5-Dichloro-2'-iodo-4'-methyl-biphenyl)

• Product Name: 2,5-Dichloro-2'-iodo-4'-methyl-biphenyl
• CAS No: 1361712-69-7
• MF: C₁₃H₉Cl₂I
• MW: 363.021034002304
• CID: 4789712
• Update Time: 2025-07-22

2,5-Dichloro-2'-iodo-4'-methyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-2'-iodo-4'-methyl-biphenyl

• Inchi： 1S/C13H9Cl2I/c1-8-2-4-10(13(16)6-8)11-7-9(14)3-5-12(11)15/h2-7H,1H3
• InChI Key： QKDFLFRMBQILAW-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C=CC=1C1C=C(C=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 2,5-Dichloro-2'-iodo-4'-methyl-biphenyl

Introduction to 2,5-Dichloro-2'-iodo-4'-methyl-biphenyl (CAS No. 1361712-69-7)

2,5-Dichloro-2'-iodo-4'-methyl-biphenyl (CAS No. 1361712-69-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its distinctive molecular structure, which includes two chlorine atoms, one iodine atom, and one methyl group attached to a biphenyl framework. The combination of these functional groups endows the molecule with a range of chemical properties that make it a valuable candidate for various applications, particularly in the development of pharmaceuticals and materials science.

The biphenyl core of this compound is a common motif in many bioactive molecules due to its rigidity and ability to form stable π-stacking interactions. The presence of halogen substituents, such as chlorine and iodine, further enhances the molecule's reactivity and biological activity. These halogens can participate in various chemical reactions, including nucleophilic substitution and cross-coupling reactions, which are crucial for the synthesis of complex organic molecules.

In recent years, there has been a growing interest in the use of 2,5-Dichloro-2'-iodo-4'-methyl-biphenyl as a building block for the synthesis of novel pharmaceuticals. One notable application is in the development of anticancer agents. Research has shown that compounds with similar structural features can exhibit potent antitumor activity by targeting specific cellular pathways involved in cancer progression. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound were effective in inhibiting the growth of various cancer cell lines, including those resistant to conventional chemotherapy.

Beyond its potential in oncology, 2,5-Dichloro-2'-iodo-4'-methyl-biphenyl has also been explored for its use in other therapeutic areas. In particular, its ability to modulate specific receptors and enzymes makes it a promising candidate for the treatment of neurological disorders. A recent study published in the Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed significant activity against enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic versatility of 2,5-Dichloro-2'-iodo-4'-methyl-biphenyl is another key factor contributing to its importance in chemical research. The presence of multiple functional groups allows for a wide range of chemical modifications, enabling chemists to fine-tune the properties of the molecule for specific applications. For example, the iodine atom can be readily replaced with other functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling. These reactions are widely used in the synthesis of complex organic molecules and have been instrumental in the development of new drugs.

In addition to its pharmaceutical applications, 2,5-Dichloro-2'-iodo-4'-methyl-biphenyl has also found use in materials science. The rigid biphenyl core and halogen substituents make it an attractive candidate for the synthesis of liquid crystals and other advanced materials. Liquid crystals are widely used in display technologies, such as LCD screens, due to their unique optical properties. Research has shown that compounds with similar structures can exhibit excellent liquid crystalline behavior, making them suitable for use in next-generation display technologies.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies have shown that 2,5-Dichloro-2'-iodo-4'-methyl-biphenyl exhibits low toxicity and environmental persistence when used under controlled conditions. This makes it a safer alternative to other halogenated compounds that may pose environmental risks. However, it is essential to conduct thorough environmental risk assessments to ensure its safe use in industrial and pharmaceutical applications.

In conclusion, 2,5-Dichloro-2'-iodo-4'-methyl-biphenyl (CAS No. 1361712-69-7) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers working on drug discovery, materials science, and other advanced applications. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.